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Compound of Interest

Compound Name: 2,2-Dimethylhexanamide

Cat. No.: B8490282

A comprehensive review of the available scientific literature reveals a significant gap in
information regarding the discovery, synthesis, and biological activity of 2,2-
Dimethylhexanamide. At present, there are no detailed publications or patents that specifically
document the initial synthesis or discovery of this compound.

While information on isomers and related amide compounds is available, data directly
pertaining to 2,2-Dimethylhexanamide is limited to basic chemical identifiers and computed
physical properties. This guide synthesizes the available information on related compounds to
propose a potential synthetic pathway and outlines the current state of knowledge.

Physicochemical Properties

Public chemical databases provide fundamental information about 2,2-Dimethylhexanamide.

Property Value Source
Molecular Formula C8H17NO PubChem[1]
Molecular Weight 143.23 g/mol PubChem|[1]
IUPAC Name 2,2-dimethylhexanamide Stenutz[2]
SMILES CCCCC(C)(C)C(N)=0 Stenutz[2]
InChlKey BNZQGREBUHRDH- Stenutz[?2]
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Proposed Synthesis

Although no specific experimental protocol for the synthesis of 2,2-Dimethylhexanamide has
been published, a plausible synthetic route can be extrapolated from established methods for
amide bond formation, particularly from structurally similar compounds. A common approach
would involve the amidation of a corresponding carboxylic acid or its activated derivative.

A potential starting material would be 2,2-dimethylhexanoic acid. The synthesis could then
proceed via activation of the carboxylic acid followed by reaction with an amine source.

Logical Workflow for a Proposed Synthesis
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Caption: Proposed synthetic workflow for 2,2-Dimethylhexanamide.

Biological Activity and Signaling Pathways

Currently, there is no information available in the scientific literature regarding the biological
activity of 2,2-Dimethylhexanamide. Consequently, no signaling pathways involving this
compound have been identified or described. Research into the biological effects of this
molecule would be a novel area of investigation.

Conclusion

The discovery of 2,2-Dimethylhexanamide is not documented in the accessible scientific
literature. While its basic chemical properties are known, there is a complete absence of
experimental data, including synthetic protocols and biological activity. The information
presented in this guide is based on general chemical principles and data from related
compounds. Further research is required to elucidate the synthesis, properties, and potential
applications of 2,2-Dimethylhexanamide. This presents an opportunity for original research in
the fields of synthetic chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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